![molecular formula C19H24ClN3O2 B5652794 3-{1-[(5-chloro-3-ethyl-1-methyl-1H-pyrazol-4-yl)methyl]piperidin-3-yl}benzoic acid](/img/structure/B5652794.png)
3-{1-[(5-chloro-3-ethyl-1-methyl-1H-pyrazol-4-yl)methyl]piperidin-3-yl}benzoic acid
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Overview
Description
The compound of interest belongs to a broader class of chemicals that include pyrazole and piperidine derivatives. These compounds are known for their versatile chemical and biological properties, making them significant in pharmaceutical and organic chemistry research.
Synthesis Analysis
Synthesis of related compounds often involves multi-step reactions including reduction, oxidation, nucleophilic addition, condensation, and diazotization. For example, a series of benzo[d][1,2,3]triazin-4(3H)-ones were synthesized from ethyl N-pyridylpyrazole carboxylate and substituted aminobenzoic acids, showcasing the complexity of synthetic pathways in this chemical class (Zhang et al., 2019).
Molecular Structure Analysis
Molecular structure analysis often utilizes techniques such as X-ray crystallography, NMR spectroscopy, and computational modeling to determine the configuration and conformation of compounds. For example, the structure of SR141716; a cannabinoid receptor antagonist, was analyzed to understand its binding interactions, showcasing the importance of structural analysis in understanding compound activity (Shim et al., 2002).
Chemical Reactions and Properties
Chemical reactions involving pyrazole and piperidine derivatives are diverse and can include reactions with azides, benzoyl hydrazide, ethyl glycinate, and more. The reactivity of these compounds under different conditions can lead to a wide range of products with various biological activities (Allah, 2000).
properties
IUPAC Name |
3-[1-[(5-chloro-3-ethyl-1-methylpyrazol-4-yl)methyl]piperidin-3-yl]benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24ClN3O2/c1-3-17-16(18(20)22(2)21-17)12-23-9-5-8-15(11-23)13-6-4-7-14(10-13)19(24)25/h4,6-7,10,15H,3,5,8-9,11-12H2,1-2H3,(H,24,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PHCVPSQZITYODW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NN(C(=C1CN2CCCC(C2)C3=CC(=CC=C3)C(=O)O)Cl)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H24ClN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
361.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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